Cas no 2229220-95-3 (tert-butyl N-4-(3-amino-1,2-oxazol-5-yl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(3-amino-1,2-oxazol-5-yl)-2-methylphenylcarbamate
• CAS No: 2229220-95-3
• MF: C₁₅H₁₉N₃O₃
• MW: 289.329663515091
• CID: 6406655
• PubChem ID: 165688422
• Update Time: 2025-11-07

tert-butyl N-4-(3-amino-1,2-oxazol-5-yl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-amino-1,2-oxazol-5-yl)-2-methylphenylcarbamate
• EN300-1885190
• tert-butyl N-[4-(3-amino-1,2-oxazol-5-yl)-2-methylphenyl]carbamate
• 2229220-95-3

• Inchi： 1S/C15H19N3O3/c1-9-7-10(12-8-13(16)18-21-12)5-6-11(9)17-14(19)20-15(2,3)4/h5-8H,1-4H3,(H2,16,18)(H,17,19)
• InChI Key： OMZQPCIEMHIOIY-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(C2=CC(N)=NO2)=CC=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 289.14264148g/mol
• Monoisotopic Mass: 289.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 90.4Ų

Additional information on tert-butyl N-4-(3-amino-1,2-oxazol-5-yl)-2-methylphenylcarbamate

tert-butyl N-[4-(3-amino-1,2-oxazol-5-yl)-2-methylphenyl]carbamate (CAS No. 2229220-95-3)

The compound tert-butyl N-[4-(3-amino-1,2-oxazol-5-yl)-2-methylphenyl]carbamate, identified by the CAS registry number 2229220-95, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which incorporates a tert-butyl group, a 1, oxazole ring system, and a methyl-substituted phenyl moiety. The presence of these functional groups makes it a versatile molecule with potential for various chemical transformations and biological activities.

The synthesis of this compound involves a series of well-defined organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric purity, which is crucial for its application in drug development. The tert-butyl group serves as a protecting group for the carbamate functionality, ensuring stability during intermediate steps of synthesis.

In terms of applications, this compound has shown promise in the development of novel therapeutic agents targeting various diseases. For instance, studies have demonstrated its potential as an inhibitor of specific kinases involved in cancer progression. Additionally, its oxazole ring system contributes to its ability to act as a ligand in metalloenzyme catalysis, opening new avenues for green chemistry applications.

Recent research has also highlighted the importance of this compound in the design of advanced materials. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Furthermore, the methyl-substituted phenyl group enhances its solubility in organic solvents, facilitating its use in polymer synthesis and composite materials.

From a toxicological perspective, this compound has undergone rigorous safety assessments. Preliminary studies indicate that it exhibits low acute toxicity and minimal genotoxic potential under standard experimental conditions. However, further long-term studies are required to fully understand its safety profile and environmental impact.

In conclusion, tert-butyl N-[4-(3-amino-1, oxazol-5-lyl)- -methylpheny)carbamate represents a valuable addition to the arsenal of modern chemical compounds. Its diverse functional groups and versatile properties make it an attractive candidate for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.